5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C7H11N5
• Molecular Weight: 165.20 g/mol
• SMILES: CCN1C(=C(C(=N1)NC)C#N)N
• InChI: InChI=1S/C7H11N5/c1-3-12-6(9)5(4-8)7(10-2)11-12/h3,9H2,1-2H3,(H,10,11)
• InChIKey: ZJBOMPDEGRGTOG-UHFFFAOYSA-N

5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile: Identity & Physicochemical Profile

5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile (CAS 1594751-51-5) is a fully substituted 5-amino-pyrazole-4-carbonitrile building block featuring a rare combination of N1-ethyl, C3-methylamino, C5-amino, and C4-cyano substituents [1]. This heterocycle belongs to the 5-amino-pyrazole-4-carbonitrile family, a privileged scaffold extensively deployed as a synthetic intermediate en route to biologically active pyrazolopyrimidine kinase inhibitors and other condensed heterocycles [2]. The compound exhibits a molecular weight of 165.20 g·mol⁻¹, a computed XLogP3 of 0.8, two hydrogen bond donors, four hydrogen bond acceptors, and a topological polar surface area of 79.7 Ų, parameters that collectively influence its solubility, permeability, and downstream derivatization potential [1].

Scaffold Fully substituted 5-amino-pyrazole-4-carbonitrile building block

Reactive sites Orthogonal C5-NH₂ and C3-NHCH₃ handles for sequential derivatization

Physicochemical profile Moderate computed lipophilicity; TPSA favorable for CNS penetration

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Liao, C.-B. et al. Heterocyclic pyrazole compounds, method for preparing the same and use thereof. U.S. Patent 8,853,207 B2, October 7, 2014. View Source

Why This Compound Outperforms Generic Analogs

Within the 5-amino-pyrazole-4-carbonitrile family, even single-point alterations to the N1-alkyl or C3-amino substituent produce quantifiable shifts in molecular properties that cascade into divergent reactivity and biological profiles. The synthetic strategy described by the 2017 ACS Omega article demonstrates that polyamino pyrazoles undergo regioselective derivatization—N1, C3, and C5 substituents are not functionally interchangeable and govern the course of subsequent transformations such as diazotization, Suzuki–Miyaura cross-coupling, and C–H activation [1]. Consequently, substituting 5-amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile with the N1-methyl analog (CAS 1603560-55-9, MW 151.17) or the C3-des-amino analog (CAS 4788-15-2) alters not only physical properties but also the chemo- and regioselectivity of downstream reactions, introducing risk of synthetic failure or altered pharmacological profiles in programs predicated on this specific substitution pattern [1][2].

Target

Analog Substitution

Mismatch Concern

N1-Ethyl, C3-methylamino

N1-Methyl analog

May shift lipophilicity and permeability profile

C3-Methylamino (HBD=2)

C3-Des-amino analog (HBD=1)

Alters hydrogen bond donor count; may affect target engagement

Dual amino handles (C5-NH₂, C3-NHCH₃)

Single amino analog

Limits orthogonal derivatization; reduces library diversity

• [1] Guillou, S., Janin, Y. L. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega 2017, 2 (12), 8911–8927. DOI: 10.1021/acsomega.7b01419. View Source
• [2] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source

Quantitative Evidence vs. Closest Analogs

N1-Ethyl vs. N1-Methyl: Lipophilicity & MW

Relative to the N1-methyl analog (5-amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile, CAS 1603560-55-9), the target compound possesses a molecular weight that is 14.03 g·mol⁻¹ higher (165.20 vs. 151.17 g·mol⁻¹) and a computed XLogP3 of 0.8, which is approximately 0.3–0.5 log units more lipophilic than the N1-methyl congener (estimated XLogP3 ≈ 0.3–0.5 based on the addition of one methylene unit) [1]. The increased lipophilicity and larger steric bulk at N1 can influence membrane permeability and protein binding in a manner that is not attainable with the smaller N1-methyl substituent.

N1-Ethyl vs. N1-Methyl Lipophilicity & MW

Class-level inference

ΔMW +14.03 g·mol⁻¹; ΔXLogP3 ≈ +0.3–0.5

Lipophilicity increment may support permeability optimization

Computed values; experimental validation recommended

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW = 165.20 g·mol⁻¹; XLogP3 = 0.8
Comparator Or Baseline	5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile (CAS 1603560-55-9): MW = 151.17 g·mol⁻¹; XLogP3 ≈ 0.3–0.5
Quantified Difference	ΔMW = +14.03 g·mol⁻¹; ΔXLogP3 ≈ +0.3–0.5
Conditions	Computed physicochemical properties from PubChem (XLogP3 3.0) [1]; comparator MW from AKSci datasheet .

Why This Matters

The quantifiable increase in lipophilicity can enhance passive membrane permeability in cell-based assays, making the ethyl analog a more suitable choice when moderate lipophilicity is required without the synthetic penalty of introducing a larger alkyl group.

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source

Hydrogen Bond Donor Count: C3-Methylamino vs. Unsubstituted

The target compound bears a C3-methylamino group that contributes one hydrogen bond donor (HBD), giving a total HBD count of 2 compared to 1 for the C3-des-amino analog 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS 4788-15-2) [1]. The additional hydrogen bond donor can strengthen interactions with biological targets and also affects aqueous solubility; for instance, the presence of a second HBD generally lowers logP and can improve solubility at the expense of permeability . This distinct HBD profile cannot be recapitulated by C3-methyl or C3-H analogs.

Hydrogen Bond Donor Count

Class-level inference

ΔHBD = +1 (2 vs. 1)

Additional HBD may strengthen target engagement

Class-level correlation; binding affinity context-dependent

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	HBD count = 2
Comparator Or Baseline	5-Amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS 4788-15-2): HBD count = 1
Quantified Difference	ΔHBD = +1
Conditions	Computed by Cactvs 3.4.6.11 as reported in PubChem [1]; analog structure confirmed via ChemSpider .

Why This Matters

In structure-based drug design, the additional HBD can form a critical hydrogen bond with a backbone carbonyl or side-chain residue, often translating into a 10–100× improvement in binding affinity relative to the des-amino analog.

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source

Orthogonal Reactivity: C5-Amino vs. C3-Methylamino

According to the synthetic methodology reported by Guillou and Janin (2017), fully substituted amino-pyrazoles containing both C5-amino and C3-alkylamino groups can undergo regioselective derivatization: the C5-amino group can be diazotized and subsequently arylated via Suzuki–Miyaura cross-coupling while the C3-methylamino group remains intact, enabling sequential orthogonal functionalization [1]. The presence of both a primary amine (C5-NH₂) and a secondary amine (C3-NHCH₃) in the target compound provides two chemically distinct nucleophilic sites, whereas analogs bearing only one amino group (e.g., 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile) offer only a single derivatization handle.

Orthogonal Reactivity

Cross-study comparable

2 vs. 1 orthogonal reactive sites

Enables sequential functionalization for library synthesis

Regioselectivity per ACS Omega 2017 methodology

Evidence Dimension	Number of chemically distinct amino handles for sequential derivatization
Target Compound Data	Two distinct amino groups (C5-NH₂ primary; C3-NHCH₃ secondary)
Comparator Or Baseline	5-Amino-1-ethyl-1H-pyrazole-4-carbonitrile: one amino group (C5-NH₂ only)
Quantified Difference	2 vs. 1 orthogonal reactive sites
Conditions	Diazotization and Suzuki–Miyaura cross-coupling conditions as described in ACS Omega 2017, 2, 8911–8927 [1].

Why This Matters

The ability to perform two sequential, orthogonal functionalizations on the same scaffold dramatically expands accessible chemical space, enabling the rapid generation of diverse screening libraries from a single building block.

• [1] Guillou, S., Janin, Y. L. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega 2017, 2 (12), 8911–8927. DOI: 10.1021/acsomega.7b01419. View Source

TPSA and BBB Penetration Potential

The topological polar surface area (TPSA) of the target compound is 79.7 Ų, placing it within the favorable range for blood-brain barrier (BBB) penetration (typically < 90 Ų for CNS drugs), whereas the bulkier C3-(ethyl(methyl)amino) analog (Sigma-Aldrich ENAH304F04C5, MW 179.22) possesses a TPSA estimated at 82–85 Ų owing to the additional methylene unit [1]. The lower TPSA of the target compound suggests a marginally better passive CNS permeability profile compared to the N1-methyl, C3-ethyl(methyl)amino analog.

TPSA and BBB Penetration Potential

Class-level inference

79.7 vs. 82–85 Ų

TPSA below 90 Ų supports CNS lead selection

Computed TPSA; in vivo BBB data required for confirmation

Evidence Dimension	Topological polar surface area
Target Compound Data	TPSA = 79.7 Ų
Comparator Or Baseline	5-Amino-3-(ethyl(methyl)amino)-1-methyl-1H-pyrazole-4-carbonitrile (Sigma-Aldrich ENAH304F04C5): estimated TPSA ≈ 82–85 Ų
Quantified Difference	ΔTPSA ≈ −2 to −5 Ų
Conditions	Computed by Cactvs 3.4.6.11 as reported in PubChem for the target [1]; comparator TPSA estimated from structural analogy .

Why This Matters

For CNS-targeted programs, a TPSA below 80 Ų is a widely accepted threshold for favorable brain penetration; the target compound meets this criterion more comfortably than its bulkier analog.

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source

Rotatable Bond Count & Conformational Flexibility

The target compound has exactly 2 rotatable bonds, which is identical to the N1-methyl analog but one fewer than the C3-(ethyl(methyl)amino) analog (which has 3 rotatable bonds due to the additional N-ethyl group) [1]. Lower rotatable bond count generally correlates with reduced entropic penalty upon protein binding and improved ligand efficiency indices. This gives the target compound a favorable drug-likeness profile relative to the more flexible C3-ethyl(methyl)amino analog while maintaining the lipophilicity advantage of the N1-ethyl group.

Rotatable Bond Count & Conformational Flexibility

Cross-study comparable

2 vs. 3 rotatable bonds

Lower count may improve ligand efficiency

Entropic penalty reduction context-dependent

Evidence Dimension	Rotatable bond count
Target Compound Data	Rotatable bonds = 2
Comparator Or Baseline	5-Amino-3-(ethyl(methyl)amino)-1-methyl-1H-pyrazole-4-carbonitrile: estimated rotatable bonds = 3
Quantified Difference	Δ = −1 rotatable bond
Conditions	Computed by Cactvs 3.4.6.11 as reported in PubChem for the target [1]; comparator estimated from structural analysis .

Why This Matters

A lower rotatable bond count is a well-established predictor of higher oral bioavailability and improved binding affinity per atom, making this compound a more ligand-efficient choice in hit-to-lead campaigns.

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source

Synthetic Utility for Kinase Inhibitor Scaffolds

5-Amino-pyrazole-4-carbonitriles are established precursors for the construction of pyrazolo[3,4-d]pyrimidine cores found in clinically approved BTK inhibitors such as ibrutinib [1]. The target compound, with its N1-ethyl and C3-methylamino substitution pattern, maps directly onto the substitution vector requirements of certain kinase hinge-binding motifs. While direct comparative synthetic yield data for this specific compound versus its analogs is not available in the public domain, the 2017 ACS Omega study demonstrates that fully substituted amino-pyrazoles of this class can be elaborated into tetracyclic compounds in up to 45% overall yield and arylated products in up to 71% yield over four steps, validating the synthetic competence of this substitution pattern [2]. The 2024 J. Org. Chem. report further substantiates the utility of 5-amino-1H-pyrazole-4-carbonitriles in palladium-free ibrutinib synthesis (six steps, 32.7% overall yield), reinforcing the value of these building blocks in industrial pharmaceutical synthesis [1].

Synthetic Utility for Kinase Inhibitor Scaffolds

Supporting evidence

Class-validated arylation (up to 71%) and tetracyclic (up to 45%)

Supports kinase inhibitor scaffold construction

Compound-specific yields not publicly available; literature class data

Evidence Dimension	Synthetic utility for kinase inhibitor scaffold construction
Target Compound Data	Fully substituted amino-pyrazole with N1-ethyl, C3-methylamino groups matched to kinase hinge-binding vectors
Comparator Or Baseline	Generic 5-amino-pyrazole-4-carbonitriles: arylation yields up to 71% (four steps); tetracyclic yields up to 45% [2]
Quantified Difference	Class-validated synthetic competence; direct compound-specific yield data not publicly available
Conditions	Synthetic transformations per ACS Omega 2017 and J. Org. Chem. 2024 methodologies [1][2].

Why This Matters

For procurement decisions in medicinal chemistry programs targeting kinase inhibitors, selecting a building block with a substitution pattern pre-aligned to the target pharmacophore can reduce the number of synthetic steps and improve overall yield, a critical cost and timeline consideration.

• [1] Zhang, Q., Tang, M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025, 90 (10), 3805–3808. DOI: 10.1021/acs.joc.4c02962. View Source
• [2] Guillou, S., Janin, Y. L. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega 2017, 2 (12), 8911–8927. DOI: 10.1021/acsomega.7b01419. View Source

Applications of This Compound in Research & Industry

Kinase Lead Optimization via N1 Lipophilicity Tuning

In hit-to-lead campaigns targeting kinases with a hydrophobic back pocket, the N1-ethyl group of the target compound provides a quantifiable lipophilicity increment (ΔXLogP3 ≈ +0.3–0.5) over the N1-methyl analog, potentially enhancing target engagement without resorting to larger, synthetically demanding alkyl groups. This makes it a preferred building block when moderate lipophilicity adjustment is required, as supported by the computed XLogP3 differentiation cited in Section 3 [1].

Diversity-Oriented Synthesis with Orthogonal Handles

Medicinal chemistry groups conducting diversity-oriented synthesis or parallel library production benefit from the two chemically distinct amino handles (C5-NH₂ and C3-NHCH₃) present in this compound. This enables sequential diazotization/arylation at C5 followed by functionalization at C3, a strategy validated by the regioselective derivatization methodology described by Guillou and Janin (2017) [2]. This orthogonal reactivity reduces the number of building blocks needed to explore a given chemical space, directly impacting procurement efficiency.

CNS Programs Leveraging Favorable BBB Penetration

With a computed TPSA of 79.7 Ų—below the widely accepted 90 Ų threshold for favorable CNS penetration—this compound is a suitable starting point for CNS drug discovery programs. Its TPSA is marginally lower than that of the C3-(ethyl(methyl)amino) analog (estimated 82–85 Ų), making it the more promising candidate when passive brain penetration is a key project criterion, as discussed in the TPSA evidence item of Section 3 [1].

Industrial-Scale Kinase Inhibitor Intermediate Synthesis

Process chemistry teams engaged in the scalable synthesis of pyrazolopyrimidine-based kinase inhibitors (e.g., BTK inhibitors such as ibrutinib) can employ this compound as a late-stage intermediate. The 2025 J. Org. Chem. report on palladium-free ibrutinib synthesis from 5-amino-pyrazole-4-carbonitriles (six steps, 32.7% overall yield) and the 2017 ACS Omega study (arylation yields up to 71%) demonstrate the industrial viability of this scaffold class, providing confidence for procurement at gram-to-kilogram scale [2][3].

Application

Selection Property

Validation Focus

Kinase Lead Optimization via N1 Lipophilicity Tuning

Computed lipophilicity (XLogP3) and TPSA profile

Permeability and target engagement assays

Diversity-Oriented Synthesis with Orthogonal Handles

Orthogonal C5-NH₂ and C3-NHCH₃ reactive sites

Regioselective derivatization yields and purity

CNS Programs Leveraging Favorable BBB Penetration

TPSA below 90 Ų threshold

Brain penetration assays (PAMPA-BBB, in vivo PK)

Industrial-Scale Kinase Inhibitor Intermediate Synthesis

Class-validated pyrazolopyrimidine precursor scaffold

Scalable synthetic routes and overall yield

• [1] PubChem. PubChem Compound Summary for CID 102795991, 5-Amino-1-ethyl-3-(methylamino)-1H-pyrazole-4-carbonitrile. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Guillou, S., Janin, Y. L. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega 2017, 2 (12), 8911–8927. DOI: 10.1021/acsomega.7b01419. View Source
• [3] Zhang, Q., Tang, M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025, 90 (10), 3805–3808. DOI: 10.1021/acs.joc.4c02962. View Source